Cas no 7312-07-4 (5-bromo-2-methyl-1-benzothiophene)

• Product Name: 5-bromo-2-methyl-1-benzothiophene
• CAS No: 7312-07-4
• MF: C₉H₇BrS
• MW: 227.120880365372
• MDL: MFCD16657763
• CID: 542979
• PubChem ID: 13663035
• Update Time: 2025-04-19

5-bromo-2-methyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 5-bromo-2-methyl-
• 5-bromo-2-methylbenzo[b]thiophene;5-bromo-2-methylbenzothiophene;5-bromo-2-methylbenzthiophene;Benzo[b]thiophene,5-bromo-2-methyl;
• 5-broMo-2-Methyl-1-benzothiophene
• 5-bromo-2-methyl-benzothiophene
• 5-Bromo-2-methylbenzo[b]thiophene
• AKOS005216606
• MFCD16657763
• F89350
• PS-18599
• Z1269233897
• 7312-07-4
• SCHEMBL1744396
• CS-0225222
• UTFSSVWJVFAACX-UHFFFAOYSA-N
• 5-bromo-2-methylbenzthiophene
• EN300-123144
• DTXSID50546105
• SY149647
• 5-bromo-2-methylbenzothiophene
• DB-087855
• 5-bromo-2-methyl-1-benzothiophene

• MDL： MFCD16657763
• Inchi： 1S/C9H7BrS/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-5H,1H3
• InChI Key： UTFSSVWJVFAACX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C)S2

Computed Properties

• Exact Mass: 225.94500
• Monoisotopic Mass: 225.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 3.97220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes